4-(N,N-diethylsulfamoyl)-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 4-(diethylsulfamoyl)-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C22H23N5O5S2/c1-3-25(4-2)34(31,32)18-11-5-15(6-12-18)22(28)23-21-19-13-33-14-20(19)24-26(21)16-7-9-17(10-8-16)27(29)30/h5-12H,3-4,13-14H2,1-2H3,(H,23,28)
• InChI Key: OEMRTJIGOUOAOD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C22H23N5O5S2
• Molecular Weight: 501.6 g/mol

Description

4-(N,N-diethylsulfamoyl)-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C22H23N5O5S2 and its molecular weight is 501.58. The purity is usually 95%.
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Scientific Research Applications

Carbonic Anhydrase Inhibition

Compounds related to the queried chemical have been investigated for their inhibitory effects on carbonic anhydrase isoenzymes, which are vital for various physiological processes. Such inhibitors could have therapeutic potential in treating conditions like glaucoma, epilepsy, and certain diuretic issues (Büyükkıdan et al., 2013). These novel metal complexes show strong inhibitory properties, indicating the potential for the development of new therapeutic agents.

Antiproliferative Activities

Derivatives of structurally similar compounds have been synthesized and evaluated for their antiproliferative activities against cancer cell lines. This research signifies the potential of these compounds in cancer therapy, with some derivatives showing promising activities comparable to established anticancer drugs (Mert et al., 2014).

Synthesis of Aromatic Polyamides

Research into the synthesis of well-defined aromatic polyamides, including block copolymers containing aramides, showcases the application of similar compounds in material science. These polymers have interesting properties and potential applications in various fields, such as the development of advanced materials with specific mechanical and thermal characteristics (Yokozawa et al., 2002).

Synthesis of Heterocyclic Compounds

The reactivity of similar compounds has been explored for the synthesis of a variety of heterocyclic compounds. These compounds have potential applications in pharmaceuticals and agrochemicals due to their biological activities. The synthesis of these heterocycles opens avenues for the development of new drugs and chemicals with varied applications (Mohareb et al., 2004).